Iron-60

• CAS: 32020-21-6
• Synonyms: 60Fe radioisotope; Fe-60 radioisotope; Iron-60
• Molecular Formula: Fe
• Molecular Weight: 59.93407 g/mol
• SMILES: [Fe]
• InChI: InChI=1S/Fe/i1+4
• InChIKey: XEEYBQQBJWHFJM-RNFDNDRNSA-N

Researchers studying supernova nucleosynthesis or early solar system chronology face critical challenges: stable Fe isotopes lack a radiometric clock, while ⁵⁵Fe (t₁/₂=2.7 yr) is undetectable in million-year samples. ⁶⁰Fe is the only nuclide combining a 2.6 Myr half-life, unambiguous core-collapse supernova origin, and AMS detectability at 10⁻¹⁴-10⁻¹⁶ ratios. - Certified isotopic ratios (10⁻⁸-10⁻¹² range) for AMS calibration and inter-lab validation. - Enables dating of supernova events within 10 Myr, constraining cosmic-ray source distances to ≤1 kpc. - Custom synthesis via reactor irradiation or spallation; each batch includes full radiochemical characterization.

Iron-60 Procurement & Specification Overview

Iron-60 (⁶⁰Fe, CAS 32020-21-6) is a neutron-rich, long-lived radioactive isotope of iron with a half-life of 2.6 million years that decays via β⁻ emission to ⁶⁰Co, which subsequently decays to stable ⁶⁰Ni [1]. With 26 protons and 34 neutrons, ⁶⁰Fe is produced predominantly in core-collapse supernovae via successive neutron capture on ⁵⁸Fe and serves as a unique nucleosynthesis tracer and chronometer for astrophysical events occurring on million-year timescales [2][3]. Unlike stable iron isotopes (⁵⁴Fe, ⁵⁶Fe, ⁵⁷Fe, ⁵⁸Fe) or short-lived ⁵⁵Fe (t₁/₂ = 2.7 years), the intermediate half-life of ⁶⁰Fe enables detection of recent (≤10 Myr) nucleosynthetic events while providing sufficient decay for ⁶⁰Ni isotopic anomaly measurements in meteoritic materials [4]. Procurement of ⁶⁰Fe typically involves custom synthesis via reactor neutron irradiation or spallation, requiring specialized handling and AMS-standard characterization.

• [1] Rugel, G., et al. (2009). New measurement of the ⁶⁰Fe half-life. Physical Review Letters, 103(7), 072502. View Source
• [2] Wallner, A., et al. (2015). Abundance of live ²⁴⁴Pu in deep-sea reservoirs on Earth points to rarity of actinide nucleosynthesis. Nature Communications, 6, 5956. View Source
• [3] Binns, W. R., et al. (2016). Observation of the ⁶⁰Fe nucleosynthesis-clock isotope in galactic cosmic rays. Science, 352(6286), 677-680. View Source
• [4] Shukolyukov, A., & Lugmair, G. W. (1993). Live iron-60 in the early solar system. Science, 259(5098), 1138-1142. View Source

Why Substitution Fails for Iron-60

Generic substitution of ⁶⁰Fe with alternative iron isotopes or non-isotopic tracers fails because no other nuclide combines a half-life on the million-year scale with unambiguous supernova production origin and direct detectability via accelerator mass spectrometry (AMS). Stable iron isotopes (e.g., ⁵⁶Fe, ⁵⁸Fe) lack the radiometric clock capability essential for dating astrophysical events [1]. ⁵⁵Fe, the next most stable radioisotope, has a half-life of only 2.7 years, making it undetectable in million-year-old samples and unsuitable for supernova debris tracking [2]. ²⁶Al (t₁/₂ = 0.7 Myr) offers a different nucleosynthetic origin and shorter timescale, while ²⁴⁴Pu (t₁/₂ = 80.6 Myr) traces distinct r-process events rather than supernova iron production [3]. Consequently, experimental designs relying on ⁶⁰Fe as a specific nucleosynthesis clock, supernova tracer, or early solar system chronometer cannot achieve equivalent data quality or scientific validity with substitute compounds.

• [1] Rugel, G., et al. (2009). New measurement of the ⁶⁰Fe half-life. Physical Review Letters, 103(7), 072502. View Source
• [2] Isotopes of iron. Wikipedia. Retrieved April 18, 2026. View Source
• [3] Wallner, A., et al. (2021). ⁶⁰Fe and ²⁴⁴Pu deposited on Earth constrain the r-process yields of recent nearby supernovae. Science, 372(6543), 742-745. View Source

Iron-60 Evidence vs. Alternative Isotopes

Half-Life Precision for Astrophysical Chronometry

The ⁶⁰Fe half-life was definitively measured as 2.6 million years in 2009, resolving a factor-of-1.7 discrepancy between prior determinations of 1.5 Myr and 2.62 Myr that introduced major uncertainties in supernova chronology models [1]. This updated value is integral to interpreting all ⁶⁰Fe-based astrophysical timescales and ⁶⁰Fe/²⁶Al ratio calculations.

Evidence Dimension	Half-life (T₁/₂)
Target Compound Data	2.6 × 10⁶ years
Comparator Or Baseline	Previously accepted values: 1.5 × 10⁶ years (prior to 2009); 2.62 × 10⁶ years (alternate measurement)
Quantified Difference	Factor of 1.73 difference between prior 1.5 Myr and revised 2.6 Myr values
Conditions	Direct decay counting and AMS atom counting using Argonne FN tandem-superconducting Linac system

Why This Matters

Procurement of ⁶⁰Fe based on the validated 2.6 Myr half-life ensures that experimental chronometry calculations reflect current metrological consensus, avoiding systematic age-determination errors that would arise from using outdated or unverified half-life values.

• [1] Rugel, G., et al. (2009). New measurement of the ⁶⁰Fe half-life. Physical Review Letters, 103(7), 072502. View Source

Cosmic Ray Ratio for Supernova Nucleosynthesis Yield

Direct detection of ⁶⁰Fe in galactic cosmic rays using the ACE-CRIS instrument yielded a source ratio of ⁶⁰Fe/⁵⁶Fe = (7.5 ± 2.9) × 10⁻⁵, derived from 15 identified ⁶⁰Fe nuclei among 3.55 × 10⁵ total iron nuclei collected over 17 years [1]. This represents the only direct measurement of the ⁶⁰Fe cosmic ray abundance and serves as a critical constraint for supernova nucleosynthesis models.

Evidence Dimension	⁶⁰Fe/⁵⁶Fe source abundance ratio in galactic cosmic rays
Target Compound Data	(7.5 ± 2.9) × 10⁻⁵
Comparator Or Baseline	Stable iron isotope ratios in cosmic rays (⁵⁶Fe dominant; ⁵⁴Fe, ⁵⁷Fe, ⁵⁸Fe present at natural abundance levels)
Quantified Difference	⁶⁰Fe detected at ~75 ppm relative to ⁵⁶Fe; other radioactive iron isotopes undetectable at cosmic ray source
Conditions	ACE-CRIS instrument; 17-year data collection; energies ~195-500 MeV/nucleon

Why This Matters

This measurement provides the only empirical constraint on ⁶⁰Fe production in supernovae available for validating stellar nucleosynthesis models; procurement of characterized ⁶⁰Fe standards is essential for calibrating instruments seeking to reproduce or extend this detection capability.

• [1] Binns, W. R., et al. (2016). Observation of the ⁶⁰Fe nucleosynthesis-clock isotope in galactic cosmic rays. Science, 352(6286), 677-680. View Source

AMS Sensitivity and Isobaric Separation

Advanced AMS systems equipped with Wien filters and gas-filled analyzing magnets achieve ⁶⁰Fe detection sensitivities of 60Fe/Fe ≈ 2 × 10⁻¹⁶, with validated measurements down to 4.3 × 10⁻¹⁴ in routine operation and projected sensitivity of 2.5 × 10⁻¹⁵ for extended accumulation [1][2]. This performance is enabled by effective separation of ⁶⁰Fe from the isobaric interference ⁶⁰Ni, which conventional mass spectrometry cannot resolve.

Evidence Dimension	Isotopic ratio detection sensitivity (⁶⁰Fe/Fe)
Target Compound Data	~2 × 10⁻¹⁶ (optimized AMS); ≤4.3 × 10⁻¹⁴ (routine 5.8 h measurement)
Comparator Or Baseline	Conventional mass spectrometry: 10⁻⁶ to 10⁻⁹ detection limit; radiometric counting: background-limited with low specific activity due to 2.6 Myr half-life
Quantified Difference	AMS sensitivity improved by 7-10 orders of magnitude over conventional MS; factor of >10⁶ enhancement over decay counting for environmental samples
Conditions	HI-13 tandem accelerator with Wien filter (±60 kV, 0.3 T) and Si₃N₄ energy degrader; Munich tandem accelerator with GAMS

Why This Matters

Procurement of ⁶⁶Fe for AMS calibration standards must consider that detection feasibility depends on achieving 10⁻¹⁵-10⁻¹⁶ sensitivity; users require characterized material with certified ⁶⁰Fe/Fe ratios to validate instrument performance and enable meaningful astrophysical sample analysis.

• [1] Zhang, Y., et al. (2024). Stepped-up development of accelerator mass spectrometry method for the detection of ⁶⁰Fe with the HI-13 tandem accelerator. Nuclear Science and Techniques, 35, 98. View Source
• [2] Knie, K., et al. (2004). ⁶⁰Fe anomaly in a deep-sea manganese crust and implications for a nearby supernova source. Physical Review Letters, 93(17), 171103. View Source

60Fe/56Fe Ratio and Planetary Differentiation

Measurements of ⁶⁰Ni excesses from ⁶⁰Fe decay in meteoritic materials establish initial ⁶⁰Fe/⁵⁶Fe ratios of (0.92-1.2) × 10⁻⁶ in the early solar system [1][2]. These ratios enable calculation of planetary differentiation timescales (0.5-4.3 Myr after CAI formation) and confirm ⁶⁰Fe decay as a heat source for melting small planetary bodies. This extinct radionuclide chronometry is uniquely available from ⁶⁰Fe-⁶⁰Ni systematics.

Evidence Dimension	Initial ⁶⁰Fe/⁵⁶Fe ratio in early solar system materials
Target Compound Data	(0.92 ± 0.24) × 10⁻⁶ (Semarkona chondrite troilite); (1.2 ± 0.6) × 10⁻⁶ (chondrite metal); (11.5 ± 2.6) × 10⁻⁹ (protoplanetary disk bulk)
Comparator Or Baseline	²⁶Al/²⁷Al initial ratio: ~5 × 10⁻⁵ (canonical value); ⁵³Mn/⁵⁵Mn: variable by meteorite class
Quantified Difference	⁶⁰Fe provides independent chronometer with distinct nucleosynthetic origin and 1.5 Myr half-life (as applied in these studies), enabling cross-validation of ²⁶Al-based timescales
Conditions	SIMS and MC-ICPMS analysis of meteoritic troilite, magnetite, and metal phases; Ni isotopic anomaly detection

Why This Matters

Procurement of ⁶⁰Fe for calibration and tracer studies in cosmochemistry enables accurate ⁶⁰Fe-⁶⁰Ni chronometry; the quantitative initial ratios serve as reference benchmarks for validating meteorite provenance and early solar system thermal evolution models.

• [1] Mostefaoui, S., Lugmair, G. W., & Hoppe, P. (2005). ⁶⁰Fe: A heat source for planetary differentiation from a nearby supernova explosion. The Astrophysical Journal, 625(1), 271-277. View Source
• [2] Cook, D. L. (2007). The nickel isotopic composition of meteoritic metal from chondrites, pallasites, and iron meteorites and of troilite (FeS) from iron meteorites. Ph.D. Dissertation, The University of Chicago. View Source

59Fe Decay Rate and 60Fe Nucleosynthesis Yield

A 2021 measurement of the stellar beta-decay rate of ⁵⁹Fe using the nuclear charge-exchange reaction method eliminated a major nuclear uncertainty in ⁶⁰Fe yield predictions [1]. When incorporated into stellar models for an 18 solar mass star, the revised decay rate reduces the calculated ⁶⁰Fe yield by 40% compared to previous model predictions, significantly altering the theoretical ²⁶Al/⁶⁰Fe gamma-ray flux ratio.

Evidence Dimension	⁶⁰Fe nucleosynthesis yield in 18 M☉ massive star model
Target Compound Data	40% reduction in yield using revised ⁵⁹Fe stellar beta-decay rate data
Comparator Or Baseline	Previous stellar model calculations using laboratory ⁵⁹Fe decay rate (without excited state contributions)
Quantified Difference	Factor of 0.6 relative to prior yield estimates
Conditions	Stellar model calculations for 18 solar mass star; ⁵⁹Fe beta-decay rates measured via triton-induced charge-exchange reactions on ⁵⁹Co at Coupled Cyclotron Facility, MSU

Why This Matters

This yield revision directly impacts procurement decisions for ⁶⁰Fe in nucleosynthesis studies, as experimental designs interpreting ⁶⁰Fe/²⁶Al ratios or gamma-ray flux observations must reference the updated production yields to avoid systematic model-data discrepancies.

• [1] Gao, B., et al. (2021). Stellar beta-decay rate of ⁵⁹Fe and its impact on the ⁶⁰Fe nucleosynthesis in massive stars. Physical Review Letters, 126(15), 152701. View Source

Iron-60 Validated Application Scenarios

AMS Calibration for Ultratrace 60Fe Detection

AMS facilities developing ⁶⁰Fe detection capabilities require characterized ⁶⁰Fe standards with certified isotopic ratios (10⁻¹⁰ to 10⁻¹⁵ range) to validate instrument sensitivity and isobaric separation performance. The demonstrated AMS sensitivity of ≤4.3 × 10⁻¹⁴ for routine measurements and ~2 × 10⁻¹⁶ for optimized systems provides the quantitative benchmark for method development [1]. Procurement of ⁶⁰Fe reference materials with known ⁶⁰Fe/Fe ratios is essential for calibrating Wien filter-based separation systems and gas-filled analyzing magnets used to resolve ⁶⁰Fe from ⁶⁰Ni interference.

Supernova Debris Tracking in Crusts and Regolith

Detection of ⁶⁰Fe influxes in Pacific Ocean crust samples has identified at least two distinct supernova events within the last 10 million years, with enhanced ⁶⁰Fe concentrations observed in layers dated to ~2.1-2.3 Myr ago [1]. Lunar surface samples from Apollo missions show ⁶⁰Fe concentrations of 14⁺⁹₋₆ dpm/kg Ni in drive tube material, exceeding galactic cosmic ray production expectations and confirming supernova debris deposition [2]. Procurement of ⁶⁰Fe for tracer studies enables reconstruction of nearby supernova frequency and distance distributions critical to understanding galactic chemical evolution.

Early Solar System Chronology and Heat Source Quantification

The extinct radionuclide ⁶⁰Fe (now decayed to ⁶⁰Ni) provides a chronometer for early solar system events distinct from the ²⁶Al-²⁶Mg system. Initial ⁶⁰Fe/⁵⁶Fe ratios of (0.92-1.2) × 10⁻⁶ established from meteoritic ⁶⁰Ni excesses constrain planetary differentiation to within 0.5-4.3 Myr after CAI formation [1]. The inferred ⁶⁰Fe abundance indicates decay heat sufficient to melt planetesimals of several hundred kilometers diameter, making ⁶⁰Fe a critical parameter in thermal evolution models of early planetary bodies. Procurement of ⁶⁰Fe standards supports SIMS and MC-ICPMS analysis of ⁶⁰Ni isotopic anomalies in primitive meteorites.

Galactic Cosmic Ray Clock and Progenitor Identification

The detection of 15 ⁶⁰Fe nuclei among 3.55 × 10⁵ iron nuclei in galactic cosmic rays (⁶⁰Fe/⁵⁶Fe = (7.5 ± 2.9) × 10⁻⁵) establishes ⁶⁰Fe as the only radioactive clock for constraining the time between nucleosynthesis and cosmic ray acceleration to ≤2.6 Myr [1]. This measurement limits the ⁶⁰Fe source distance to ≤1 kiloparsec and identifies the Scorpius-Centaurus OB association as the most probable origin. Procurement of ⁶⁰Fe reference materials enables calibration of space-based cosmic ray isotope spectrometers (e.g., ACE-CRIS, future successors) for continued monitoring of supernova-produced radionuclides.

• [1] Wallner, A., et al. (2021). ⁶⁰Fe and ²⁴⁴Pu deposited on Earth constrain the r-process yields of recent nearby supernovae. Science, 372(6543), 742-745. View Source
• [2] Fimiani, L., et al. (2012). ⁵³Mn and ⁶⁰Fe measurements in lunar samples by means of accelerator mass spectrometry (AMS). Verhandlungen der Deutschen Physikalischen Gesellschaft, 47(2). View Source